2,5-Difluoro-3-nitrobenzotrifluoride
Overview
Description
“2,5-Difluoro-3-nitrobenzotrifluoride” is a chemical compound with the molecular formula C7H2F5NO2 . It is used in various applications, including the synthesis of pharmaceuticals .
Synthesis Analysis
The synthesis of a similar compound, 5-fluoro-2-nitrobenzotrifluoride, was achieved in a continuous-flow millireactor system through the nitration of 3-fluorobenzotrifluoride using mixed acid as a nitrating agent . The process safety was evaluated based on the temperature rise with the use of a Reaction Calorimeter and Differential Scanning Calorimetry .Molecular Structure Analysis
The molecular structure of “2,5-Difluoro-3-nitrobenzotrifluoride” is based on the molecular formula C7H2F5NO2 . The average mass is 209.098 Da and the monoisotopic mass is 209.009995 Da .Chemical Reactions Analysis
The nitration of 3-fluorobenzotrifluoride using mixed acid as a nitrating agent is a key step in the synthesis of "2,5-Difluoro-3-nitrobenzotrifluoride" . The reaction is highly exothermic and requires careful control of temperature and pressure .Physical And Chemical Properties Analysis
“2,5-Difluoro-3-nitrobenzotrifluoride” is a colorless to yellow liquid or white to yellow solid . It has a molecular weight of 227.09 .Scientific Research Applications
- DFNBTF serves as a valuable building block in the synthesis of pharmaceutical compounds. Researchers use it to create novel drug candidates due to its unique fluorine substitution pattern. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive modification for drug optimization .
- DFNBTF derivatives find applications in designing agrochemicals and pesticides. The trifluoromethyl group can enhance the bioactivity of these compounds, improving their efficacy against pests, fungi, and weeds .
- Researchers explore DFNBTF as a precursor for organic semiconductors. Its electron-withdrawing properties and π-conjugated system make it suitable for constructing organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and light-emitting diodes (OLEDs) .
- DFNBTF serves as a versatile intermediate for synthesizing other fluorinated compounds. Chemists use it to introduce fluorine atoms into complex molecules, enhancing their properties or reactivity .
- PET imaging relies on radiolabeled compounds to visualize biological processes. DFNBTF derivatives can be labeled with fluorine-18 (^18F) for PET studies, aiding in cancer diagnosis, neuroimaging, and drug distribution studies .
- DFNBTF derivatives are used in bioconjugation strategies. Researchers functionalize peptides and proteins with fluorinated moieties for improved stability, tracking, and targeting in biological systems .
Medicinal Chemistry and Drug Development
Agrochemicals and Pesticides
Materials Science and Organic Electronics
Fluorinated Building Blocks for Fine Chemical Synthesis
Fluorine-18 Radiolabeling for Positron Emission Tomography (PET)
Fluorinated Building Blocks for Peptide and Protein Labeling
Safety and Hazards
Future Directions
The continuous-flow synthesis strategy used in the production of “2,5-Difluoro-3-nitrobenzotrifluoride” could be beneficial for the commercial manufacturing of fine chemicals and pharmaceutical intermediates involving nitration . This approach offers better control over impurity and higher process efficiency due to enhanced mass and heat transfer rates under optimized conditions .
Mechanism of Action
Target of Action
It’s known that this compound is used as an intermediate in the synthesis of various pharmaceuticals .
Mode of Action
The mode of action of 2,5-Difluoro-3-nitrobenzotrifluoride involves the nitration of 3-fluorobenzotrifluoride using a mixed acid as a nitrating agent . The nitration process is highly exothermic, and the generation of nitronium ions (NO2+) in the acid phase plays a crucial role .
Biochemical Pathways
The compound is involved in the nitration process, which is a key step in the synthesis of many bioactive compounds .
Pharmacokinetics
As an intermediate in pharmaceutical synthesis, its bioavailability would be determined by the final compound it contributes to forming .
Result of Action
The result of the action of 2,5-Difluoro-3-nitrobenzotrifluoride is the production of other compounds through nitration. These compounds can then be used in the synthesis of various pharmaceuticals .
Action Environment
The action of 2,5-Difluoro-3-nitrobenzotrifluoride is influenced by several factors, including the composition of the mixed acid, the molar ratio of nitric acid to the substrate, the residence time, and the temperature . These factors can affect the reaction performance and the substrate conversion .
properties
IUPAC Name |
2,5-difluoro-1-nitro-3-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F5NO2/c8-3-1-4(7(10,11)12)6(9)5(2-3)13(14)15/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJNPKYLIWUUCOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)(F)F)F)[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2F5NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10735235 |
Source
|
| Record name | 2,5-Difluoro-1-nitro-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10735235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Difluoro-3-nitrobenzotrifluoride | |
CAS RN |
2837-22-1 |
Source
|
| Record name | 2,5-Difluoro-1-nitro-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10735235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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